Cas no 1388075-63-5 (3-(3-chloro-2-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(3-chloro-2-fluorophenyl)azetidin-3-ol
• CAS No: 1388075-63-5
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6245651
• PubChem ID: 130052027
• Update Time: 2025-05-20

3-(3-chloro-2-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)azetidin-3-ol
• EN300-1965994
• 1388075-63-5

• Inchi： 1S/C9H9ClFNO/c10-7-3-1-2-6(8(7)11)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： FKZPQPCKMFWROQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(CNC1)O

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-chloro-2-fluorophenyl)azetidin-3-ol

Professional Introduction to 3-(3-chloro-2-fluorophenyl)azetidin-3-ol (CAS No. 1388075-63-5)

3-(3-chloro-2-fluorophenyl)azetidin-3-ol, identified by its CAS number 1388075-63-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the azetidine class, which is known for its diverse applications in medicinal chemistry due to its unique structural properties. The presence of both chloro and fluorine substituents in the aromatic ring enhances its pharmacological potential, making it a valuable scaffold for drug development.

The molecular structure of 3-(3-chloro-2-fluorophenyl)azetidin-3-ol consists of a five-membered heterocyclic ring fused with a benzene ring. The chloro group at the 3-position and the fluorine atom at the 2-position contribute to the compound's electronic and steric properties, which are crucial for its interaction with biological targets. This arrangement has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in azetidine derivatives due to their potential as antimicrobial and anti-inflammatory agents. The specific substitution pattern of 3-(3-chloro-2-fluorophenyl)azetidin-3-ol has been explored in several preclinical studies, demonstrating its efficacy in inhibiting certain enzymatic pathways. For instance, research has highlighted its ability to interfere with bacterial cell wall synthesis, making it a candidate for novel antibiotics targeting resistant strains.

The synthesis of 3-(3-chloro-2-fluorophenyl)azetidin-3-ol involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the desired substituents at specific positions on the aromatic ring.

The pharmacological profile of this compound has been investigated through various in vitro and in vivo assays. Studies have shown that it exhibits moderate affinity for certain protein targets, suggesting its potential as a lead compound for further development. Additionally, its metabolic stability has been assessed, revealing that it undergoes minimal degradation under physiological conditions, which is crucial for drug bioavailability.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The electronic effects of chloro and fluorine substituents play a pivotal role in modulating drug-receptor interactions. In the case of 3-(3-chloro-2-fluorophenyl)azetidin-3-ol, these substituents enhance binding affinity while maintaining solubility and metabolic stability. This balance is essential for developing drugs that are both effective and safe.

Ongoing research continues to explore the therapeutic potential of azetidine derivatives like 3-(3-chloro-2-fluorophenyl)azetidin-3-ol. Novel synthetic routes are being developed to improve accessibility and scalability, while computational modeling techniques are being employed to predict biological activity. These advancements are expected to accelerate the discovery of new pharmaceuticals based on this scaffold.

The impact of structural modifications on pharmacological activity is a key focus in medicinal chemistry. By varying the substitution pattern on the aromatic ring or altering the heterocyclic core, researchers can fine-tune the properties of compounds like 3-(3-chloro-2-fluorophenyl)azetidin-3-ol. Such modifications can lead to improved efficacy, reduced side effects, and enhanced patient compliance.

In conclusion, 3-(3-chloro-2-fluorophenyl)azetidin-3-ol (CAS No. 1388075-63-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated pharmacological activity make it a valuable compound for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.